![molecular formula C20H19NO4 B5671659 N-(4-hydroxy-3-methoxybenzyl)-N-(4-methylphenyl)-2-furamide](/img/structure/B5671659.png)
N-(4-hydroxy-3-methoxybenzyl)-N-(4-methylphenyl)-2-furamide
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Overview
Description
Synthesis Analysis
The synthesis of compounds related to N-(4-Hydroxy-3-methoxybenzyl)-N-(4-methylphenyl)-2-furamide involves several key steps, including benzylation, Leuckart reaction, and acidic hydrolysis. For instance, a method for synthesizing key intermediates using 1-(4-methoxyphenyl)propan-2-one and N-benzylformamide has been reported with an overall yield of 46% (Wang Yong-mei, 2007).
Molecular Structure Analysis
Molecular structure analysis through X-ray crystallography and theoretical calculations provides insight into the geometric and electronic properties of related compounds. For example, the crystal structure of certain Schiff bases related to our compound of interest has been elucidated, showing molecules linked via intermolecular hydrogen bonds forming chain structures (Mei-An Zhu & X. Qiu, 2011).
Chemical Reactions and Properties
Chemical reactions involving similar compounds reveal the reactivity and functional group transformations possible. The synthesis and structural elucidation of derivatives showcase the versatility of the core structure in undergoing various chemical modifications (M. Alotaibi et al., 2018).
Physical Properties Analysis
The physical properties, such as solubility, crystallinity, and melting point, of compounds similar to N-(4-Hydroxy-3-methoxybenzyl)-N-(4-methylphenyl)-2-furamide are crucial for their practical applications. Studies have shown that the crystal packing and disorder in certain structures influence these properties significantly (A. Rivera et al., 2022).
Chemical Properties Analysis
The chemical properties, including reactivity towards different reagents and conditions, determine the potential utility of these compounds in various chemical processes. For example, the synthesis of derivatives through reactions with different nitrogen-containing heterocycles reveals a wide range of functional group compatibility and chemical versatility (A. Harutyunyan, 2016).
properties
IUPAC Name |
N-[(4-hydroxy-3-methoxyphenyl)methyl]-N-(4-methylphenyl)furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19NO4/c1-14-5-8-16(9-6-14)21(20(23)18-4-3-11-25-18)13-15-7-10-17(22)19(12-15)24-2/h3-12,22H,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMPBYYNOBGTZTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N(CC2=CC(=C(C=C2)O)OC)C(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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